Cas no 58041-99-9 (Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate)

• Product Name: Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate
• CAS No: 58041-99-9
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• MDL: MFCD01568893
• CID: 947954
• PubChem ID: 1490852
• Update Time: 2025-06-15

Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((2,4-dichlorobenzyl)oxy)benzoate
• Methyl 3-[(2,4-dichlorobenzyl)oxy]benzenecarboxylate
• METHYL 3-[(2,4-DICHLOROBENZYL)OXY]-BENZENECARBOXYLATE
• methyl 3-[(2,4-dichlorophenyl)methoxy]benzoate
• 3-[(2,4-dichlorophenyl)methoxy]-benzoic acid,methyl ester
• DTXSID20363427
• A869539
• AKOS005069809
• J-522065
• 1P-031
• 58041-99-9
• methyl 3-[(2,4-dichlorobenzyl)oxy]benzoate
• CS-0365406
• MFCD01568893
• Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate

• MDL： MFCD01568893
• Inchi： 1S/C15H12Cl2O3/c1-19-15(18)10-3-2-4-13(7-10)20-9-11-5-6-12(16)8-14(11)17/h2-8H,9H2,1H3
• InChI Key： HLXHDXRVKGTGOC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 310.01600
• Monoisotopic Mass: 310.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.318
• Melting Point: 116-118°
• Boiling Point: 417.6°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.584
• PSA: 35.53000
• LogP: 4.35900

Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate

Comprehensive Overview of Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate (CAS No. 58041-99-9)

Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate (CAS No. 58041-99-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its dichlorobenzyl and benzenecarboxylate functional groups, has garnered attention for its potential as an intermediate in the synthesis of bioactive molecules. Its unique structural features, including the methyl ester moiety, make it a valuable building block in modern synthetic chemistry.

In recent years, the demand for high-purity intermediates like Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate has surged, driven by advancements in drug discovery and crop protection technologies. Researchers frequently search for "CAS 58041-99-9 suppliers" or "synthesis of dichlorobenzyl derivatives," reflecting its relevance in R&D. The compound's lipophilic nature and steric hindrance properties are often discussed in forums focusing on structure-activity relationships (SAR).

From a synthetic perspective, 58041-99-9 is typically prepared via esterification reactions or O-alkylation of phenolic precursors. Its chlorinated aromatic rings contribute to enhanced stability, a feature highly sought after in API manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are crucial for verifying the purity of this compound, as impurities may affect downstream applications in medicinal chemistry.

Environmental and regulatory considerations are increasingly shaping discussions around compounds like Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate. Queries such as "biodegradability of chlorinated aromatics" or "green chemistry alternatives" highlight industry trends toward sustainable practices. While this compound exhibits low acute toxicity in standard assays, proper laboratory handling protocols remain essential, aligning with GLP compliance requirements.

The commercial landscape for CAS 58041-99-9 reflects its niche status, with suppliers often providing custom batch synthesis services. Pricing trends correlate with raw material availability, particularly 2,4-dichlorobenzyl chloride derivatives. Patent analyses reveal its utility in herbicide formulations and enzyme inhibitor development, though specific applications remain proprietary in many cases.

Future research directions may explore the compound's potential in catalysis or as a scaffold for metal-organic frameworks (MOFs). Its electron-withdrawing groups could enable novel applications in material science, particularly in polymeric coatings with enhanced durability. As analytical methods like LC-MS/MS become more accessible, deeper insights into its metabolic pathways may emerge.

For laboratories working with Methyl 3-(2,4-dichlorobenzyl)oxy-benzenecarboxylate, proper storage conditions (typically 2-8°C under inert atmosphere) and stability studies are recommended. The compound's UV absorption characteristics make it suitable for certain photochemical studies, though its photostability requires evaluation case-by-case.